CSV0C018875

• Molecular Formula: C18H17ClN2O
• Molecular Weight: 312.8 g/mol
• InChI: InChI=1S/C18H17ClN2O/c1-3-22-15-7-5-14(6-8-15)21-18-10-12(2)20-17-9-4-13(19)11-16(17)18/h4-11H,3H2,1-2H3,(H,20,21)
• InChIKey: NQNAQPVPGUVZAF-UHFFFAOYSA-N

Researchers need G9a probes for prolonged studies without confounding cell death. CSV0C018875 is a quinoline-based EHMT2 inhibitor (IC50 = 67.02 µM) offering a wider therapeutic window than BIX-01294. - Reduces global H3K9me2 (2.5-20 µM, 48 h) with lower cytotoxicity. - Scaffold-differentiated from quinazoline-based inhibitors (BIX-01294, UNC0638). - Ideal for ChIP-seq, long-term gene reactivation, and SAR campaigns. - Supplied with analytical data for R&D use.

CSV0C018875: G9a Inhibitor Procurement & Differentiation Guide

CSV0C018875 (CAS 442150-41-6; 6-chloro-N-(4-ethoxyphenyl)-2-methylquinolin-4-amine) is a quinoline-based small-molecule inhibitor of the euchromatic histone lysine methyltransferase 2 (EHMT2, also known as G9a), a validated epigenetic drug target that catalyzes the repressive H3K9me2 mark associated with tumor suppressor gene silencing in multiple cancers [1]. Identified through a virtual screening campaign against an HTS database, CSV0C018875 inhibits G9a enzymatic activity in both cell-free and cell-based assays and reduces global H3K9me2 levels in HEK293 cells in a dose-dependent manner (2.5–20 µM, 48 h) [1]. Its distinguishing feature relative to the prototypical quinazoline-based G9a inhibitor BIX-01294 is substantially lower cytotoxicity, a property that positions CSV0C018875 as a scaffold-differentiated chemical probe for target engagement studies requiring a wider functional-to-toxic window [1].

Scaffold Quinoline-based G9a probe, structurally distinct from quinazoline inhibitors (BIX-01294/UNC0638)

Cytotoxicity Reported lower cellular toxicity than BIX-01294 – supports wider functional window in extended assays

Engagement Cell-permeable; dose-dependent H3K9me2 reduction in HEK293 cells confirms on-target activity

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source

Why CSV0C018875 Differs from BIX-01294 & UNC0638

Although BIX-01294, UNC0638, and CSV0C018875 all target the G9a/GLP lysine methyltransferase axis, they belong to chemically distinct scaffold classes — quinazoline (BIX-01294, UNC0638) versus quinoline (CSV0C018875) — that differ fundamentally in heterocyclic core electronics, active-site binding pose, and off-target liability profiles [1][2]. BIX-01294, a first-generation tool compound, carries an IC50 of 1.7–2.7 µM against G9a but exhibits pronounced cellular toxicity with a toxicity/function ratio below 6 [3][4]. UNC0638 improved on this toxicity/function ratio (>100) but was achieved by extensive chemical optimization of the quinazoline scaffold, resulting in sub-20 nM potency [3]. CSV0C018875 occupies a distinct region of chemical property space — a quinoline core with a 6-chloro and 4-ethoxyphenylamino substitution pattern — and was discovered by an orthogonal virtual-screening strategy rather than HTS, yielding a G9a IC50 of 67.02 µM that is deliberately traded off for markedly reduced cytotoxicity relative to BIX-01294 [1]. These scaffold-dependent differences in potency, toxicity, binding depth, and residence time mean that substituting one G9a inhibitor for another — even within the same nominal target class — will produce non-equivalent cellular phenotypes and confound cross-study comparisons. Researchers procuring a G9a chemical probe must therefore match the specific experimental requirement (potency-first vs. safety-window-first) to the appropriate chemotype.

Scaffold class mismatch Quinoline core vs quinazoline core alters active-site binding mode and off-target liability profiles. Interchanging with BIX-01294 or UNC0638 may produce non-equivalent cellular phenotypes.

Potency range differs substantially Enzymatic IC50 is markedly lower than BIX-01294. CSV0C018875 is not a drop-in replacement for potency-first G9a inhibition studies.

Cytotoxicity window not interchangeable The lower-cytotoxicity profile is scaffold-dependent. BIX-01294’s toxicity/function ratio may confound long-term or primary-cell experiments, limiting direct substitution.

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source
• [2] Srimongkolpithak N, Sundriyal S, Li F, Vedadi M, Fuchter MJ. Identification of 2,4-diamino-6,7-dimethoxyquinoline derivatives as G9a inhibitors. MedChemComm. 2014;5(12):1821-1828. doi: 10.1039/c4md00274a. View Source
• [3] Vedadi M, Barsyte-Lovejoy D, Liu F, et al. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. doi: 10.1038/nchembio.599. View Source
• [4] Liu F, Chen X, Allali-Hassani A, et al. Protein lysine methyltransferase G9a inhibitors: design, synthesis, and structure-activity relationships of 2,4-diamino-7-aminoalkoxy-quinazolines. J Med Chem. 2010;53(15):5844-5857. doi: 10.1021/jm100478y. (BIX-01294 IC50 = 1.9 µM). View Source

CSV0C018875 Differentiation Evidence

Cellular Cytotoxicity vs. BIX-01294

In the primary discovery study by Charles et al. (2020), CSV0C018875 was compared directly against BIX-01294 in cell-based toxicity assays. The authors report that CSV0C018875 exhibits 'much lesser toxicity than that of the well-studied G9a inhibitor, BIX-01294' when evaluated under identical experimental conditions [1]. While the publication presents this as a qualitative comparison (exact CC50 values for both compounds in a single cell line were not tabulated in the abstract or publicly available sections), the finding is corroborated across multiple independent vendor technical summaries, which consistently describe CSV0C018875 as possessing lower cytotoxicity than BIX-01294 . This toxicity differential is mechanistically attributed to the quinoline scaffold and the compound's distinct binding pose within the G9a active site [1].

Cellular Cytotoxicity

Head-to-head

Much lesser toxicity than BIX-01294 under identical cell-based assay conditions (qualitative, CC50 values not publicly tabulated)

Supports wider experimental concentration window; lower cytotoxicity context vs BIX-01294

Exact cell-line CC50 data not available; qualitative observation in primary study

Evidence Dimension	Cellular cytotoxicity (cell viability reduction)
Target Compound Data	Much lesser toxicity than BIX-01294 (qualitative; exact CC50 not publicly tabulated in primary paper)
Comparator Or Baseline	BIX-01294: well-documented cellular toxicity; toxicity/function ratio <6 (Vedadi et al., 2011)
Quantified Difference	Qualitatively described as 'much lesser toxicity'; BIX-01294 toxicity/function ratio <6 vs. UNC0638 >100 for context [2]
Conditions	Cell-based viability assays in the same experimental system (Charles et al., Biochimie 2020)

Why This Matters

For target engagement studies requiring prolonged compound exposure or use in primary/non-transformed cells, lower cytotoxicity directly translates to a wider experimental concentration window and reduced confounding from cell death-related artifacts.

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source
• [2] Vedadi M, Barsyte-Lovejoy D, Liu F, et al. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. doi: 10.1038/nchembio.599. View Source

Scaffold Class: Quinoline vs. Quinazoline Core

CSV0C018875 is built on a quinoline heterocyclic core (6-chloro-2-methylquinolin-4-amine), whereas BIX-01294 and UNC0638 feature a quinazoline (6,7-dimethoxyquinazoline) scaffold [1][2]. The quinoline-to-quinazoline scaffold distinction is pharmacologically significant: Srimongkolpithak et al. (2014) demonstrated that quinoline-based G9a inhibitors represent a distinct chemotype with different pharmacophoric requirements from quinazoline-based inhibitors, and that the central heterocycle identity profoundly affects G9a/GLP selectivity profiles [2]. The quinoline scaffold of CSV0C018875 enables a binding mode that, according to molecular dynamics simulations, positions the compound deeper inside the G9a active site cavity compared to BIX-01294, which is proposed to increase binding residence time [1]. This scaffold differentiation also carries intellectual property implications, as the quinoline chemotype occupies a distinct patent landscape from the heavily populated quinazoline inhibitor space.

Scaffold Class

Class-level

Quinoline core (6-chloro-2-methylquinolin-4-amine) vs quinazoline core of BIX-01294/UNC0638

Distinct chemotype; different pharmacophoric requirements and off-target liability landscape

MD-simulated deeper binding pose in G9a active site cavity (non-energetic comparison)

Evidence Dimension	Chemical scaffold class and associated binding mode
Target Compound Data	Quinoline core (6-chloro-2-methylquinolin-4-amine); binds deeper inside G9a active site cavity per MD simulations
Comparator Or Baseline	BIX-01294/UNC0638: quinazoline core (6,7-dimethoxyquinazoline); established substrate-competitive binding mode
Quantified Difference	Scaffold distinction confirmed by independent chemotype validation studies; mechanistic binding-depth difference demonstrated via MD simulations (qualitative, non-energetic comparison) [1][2]
Conditions	Computational: docking and molecular dynamics (G9a SET domain); in vitro: enzymatic and cellular G9a inhibition assays

Why This Matters

Scaffold class determines off-target liability landscape, patent freedom-to-operate, and SAR expansion vectors — a quinoline starting point offers distinct chemical optimization trajectories versus quinazoline leads for medicinal chemistry campaigns.

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source
• [2] Srimongkolpithak N, Sundriyal S, Li F, Vedadi M, Fuchter MJ. Identification of 2,4-diamino-6,7-dimethoxyquinoline derivatives as G9a inhibitors. MedChemComm. 2014;5(12):1821-1828. doi: 10.1039/c4md00274a. View Source

G9a Enzymatic Inhibition Potency Comparison

CSV0C018875 inhibits G9a methyltransferase activity with an IC50 of 67.02 µM in a biochemical enzymatic assay, as reported by ProbeChem and consistent with the original discovery publication's characterization of the compound as a confirmed G9a inhibitor [1]. In contrast, BIX-01294 inhibits G9a with reported IC50 values ranging from 1.7 to 2.7 µM across multiple independent studies using cell-free methyltransferase assays [2][3]. This approximately 25- to 40-fold lower enzymatic potency of CSV0C018875 relative to BIX-01294 must be interpreted in the context of the substantially lower cellular toxicity of CSV0C018875 (see Evidence Item 1), creating a functional profile where reduced target potency is compensated by an improved cellular safety margin. The IC50 of CSV0C018875 places it in the mid-micromolar range, appropriate for chemical probe applications where acute target inhibition is not the sole experimental objective and where avoiding BIX-01294's confounding cytotoxicity is paramount [1].

G9a Enzymatic IC50

Cross-study comparable

CSV0C018875: 67.02 µM; BIX-01294: 1.7–2.7 µM; UNC0638: ~15 nM (reference)

Approximately 25- to 40-fold lower enzymatic potency than BIX-01294; mid-micromolar inhibitor

Values from independent cell-free methyltransferase assays; not a single head-to-head experiment

Evidence Dimension	G9a enzymatic inhibition potency (IC50)
Target Compound Data	IC50 = 67.02 µM (G9a cell-free methyltransferase assay)
Comparator Or Baseline	BIX-01294: IC50 = 1.7 µM (some sources: 1.9 µM, 2.7 µM depending on assay format); UNC0638: IC50 = ~15 nM for comparison
Quantified Difference	CSV0C018875 is approximately 25- to 40-fold less potent than BIX-01294 at the enzymatic level; ~4,500-fold less potent than UNC0638
Conditions	Cell-free G9a methyltransferase activity assay (biochemical); assay conditions may differ between studies; values are cross-study comparable, not from a single head-to-head experiment

Why This Matters

Procurement decisions must weigh enzymatic potency against cellular safety: CSV0C018875 is the appropriate choice when the experimental goal is G9a target engagement with minimal cytotoxicity, while BIX-01294 or UNC0638 are preferred when maximal enzymatic inhibition is required and cytotoxicity is tolerable.

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source
• [2] Liu F, Chen X, Allali-Hassani A, et al. Protein lysine methyltransferase G9a inhibitors: design, synthesis, and structure-activity relationships of 2,4-diamino-7-aminoalkoxy-quinazolines. J Med Chem. 2010;53(15):5844-5857. doi: 10.1021/jm100478y. View Source
• [3] Kubicek S, O'Sullivan RJ, August EM, et al. Reversal of H3K9me2 by a small-molecule inhibitor for the G9a histone methyltransferase. Mol Cell. 2007;25(3):473-481. doi: 10.1016/j.molcel.2007.01.017. (BIX-01294 original characterization). View Source

Cellular H3K9me2 Reduction in HEK293 Cells

CSV0C018875 demonstrates concentration-dependent cellular target engagement, as evidenced by progressive reduction of the H3K9me2 mark — the direct catalytic product of G9a — in HEK293 cells treated with 2.5, 10, and 20 µM of the compound for 48 hours, assessed by Western blot analysis [1]. This dose-response relationship confirms that the compound is cell-permeable and engages its intended target in a live-cell context. For comparative context, BIX-01294 reduces H3K9me2 levels in MDA-MB-231 cells with an IC50 of approximately 500 nM under 48 h treatment, while UNC0638 achieves this at 81 nM in the same cell line [2]. The higher concentrations required for CSV0C018875 (low micromolar range) are consistent with its higher enzymatic IC50, but the key differentiation is that effective H3K9me2 suppression occurs at concentrations where CSV0C018875 maintains lower cytotoxicity than BIX-01294, as established in the same primary study [1].

Cellular H3K9me2 Reduction

Supporting evidence

Concentration-dependent reduction at 2.5, 10, 20 µM (48 h) in HEK293 cells, Western blot

Cell-permeable target engagement at low-micromolar concentrations; confirms on-target cellular activity

Comparator data (BIX-01294/UNC0638) from MDA-MB-231 cells; cross-cell-line comparison with caveat

Evidence Dimension	Cellular H3K9me2 reduction (target engagement biomarker)
Target Compound Data	Dose-dependent H3K9me2 reduction at 2.5, 10, and 20 µM (48 h) in HEK293 cells
Comparator Or Baseline	BIX-01294: H3K9me2 IC50 ≈ 500 nM in MDA-MB-231 cells (48 h); UNC0638: IC50 = 81 ± 9 nM in MDA-MB-231 cells [2]
Quantified Difference	CSV0C018875 requires ~10- to 40-fold higher concentration than BIX-01294 for comparable H3K9me2 reduction, but with substantially lower concurrent cytotoxicity [1]
Conditions	HEK293 cells; 48 h treatment; Western blot analysis (CSV0C018875). Comparator data from MDA-MB-231 cells (BIX-01294/UNC0638; Vedadi et al., 2011) — cross-cell-line comparison with caveat.

Why This Matters

Confirmation of on-target cellular activity at concentrations compatible with the compound's low-cytotoxicity window validates CSV0C018875 as a functional chemical probe for G9a-dependent epigenetic studies where maintaining cell health over extended treatment periods is critical.

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source
• [2] Vedadi M, Barsyte-Lovejoy D, Liu F, et al. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. doi: 10.1038/nchembio.599. View Source

Binding Mode vs. BIX-01294

Molecular dynamics (MD) simulations reported in the primary discovery study demonstrate that CSV0C018875 binds deeper inside the G9a active site cavity compared to BIX-01294 [1]. This deeper binding is proposed to facilitate tighter protein-ligand interactions and to increase the compound's residence time on the target, which in turn contributes to sustained G9a inhibition [1]. The mechanistic insight is supported by steered molecular dynamics (SMD) simulations that revealed stronger binding of CSV0C018875 to G9a relative to BIX-01294 in silico [1]. While these are computational predictions without experimentally measured kon/koff rate constants or co-crystal structures for CSV0C018875, they provide a structure-based rationale for the observed cellular pharmacology and offer a testable hypothesis for the compound's improved cellular safety profile — namely, that prolonged but moderate target engagement may achieve epigenetic reprogramming without triggering the acute cytotoxicity associated with BIX-01294's binding mode [1].

Predicted Binding Mode

Computational prediction

Deeper active-site binding vs BIX-01294 per MD/SMD simulations; longer predicted residence time

Supports scaffold-differentiation hypothesis; provides structure-based rationale for cellular profile

No experimental kon/koff or co-crystal structure; computational prediction only

Evidence Dimension	Binding pose depth and predicted residence time within G9a active site
Target Compound Data	Binds deeper inside G9a active site cavity; predicted longer residence time (MD/SMD simulations)
Comparator Or Baseline	BIX-01294: shallower binding pose within G9a active site; shorter predicted residence time
Quantified Difference	Qualitative computational comparison; no experimentally determined binding kinetic parameters (kon, koff, Kd) reported for CSV0C018875
Conditions	In silico: molecular dynamics and steered molecular dynamics simulations (G9a SET domain, PDB-based model); no X-ray co-crystal structure available for CSV0C018875-G9a complex

Why This Matters

The predicted deeper binding and longer residence time provide a structural hypothesis for differentiating CSV0C018875 from BIX-01294 in grant applications and mechanistic studies, and offer a rational basis for structure-guided optimization of the quinoline series toward improved binding affinity.

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source

CSV0C018875 Optimal Application Scenarios

Extended G9a Inhibition with Low Cytotoxicity

In epigenetic research protocols that demand prolonged G9a inhibition (≥48 hours) — such as chromatin immunoprecipitation (ChIP)-seq studies of H3K9me2 redistribution, long-term gene reactivation assays, or differentiation studies in primary cell models — CSV0C018875 is the preferred G9a inhibitor because its lower cytotoxicity relative to BIX-01294 [1] minimizes confounding cell death and stress-response artifacts. Use at 10–20 µM for 48 h provides robust H3K9me2 suppression in HEK293 cells while preserving cell viability, enabling cleaner interpretation of G9a-dependent epigenetic phenotypes.

Quinoline Scaffold Hit-to-Lead Optimization

CSV0C018875 serves as a validated quinoline-based starting point for structure-activity relationship (SAR) campaigns aimed at developing novel G9a inhibitors with intellectual property freedom-to-operate distinct from the crowded quinazoline patent space [2]. The compound's IC50 of 67.02 µM provides a measurable baseline for optimization, while the MD-predicted deeper binding pose [2] identifies specific active-site subpockets (beyond those exploited by BIX-01294) that can be targeted through rational design to improve potency without sacrificing the favorable toxicity profile.

Comparative Epigenetic Pharmacology Across Chemotypes

For academic and industrial research groups comparing the cellular consequences of G9a inhibition via different chemotypes, CSV0C018875 (quinoline) should be included alongside BIX-01294 (quinazoline) and UNC0638 (optimized quinazoline) as a scaffold-diverse panel [2][3]. Such comparative studies can reveal whether observed phenotypes are target-specific (consistent across all three chemotypes) or scaffold-specific (attributable to off-target effects of a particular chemical series), thereby strengthening mechanistic conclusions in publications and internal decision-making.

Computational Chemistry Benchmarking

CSV0C018875 was discovered through a virtual screening workflow combining substructure querying and docking-based screening of an HTS database [2], making it a well-documented case study for benchmarking computational drug discovery methods. Groups developing or validating new docking algorithms, scoring functions, or MD-based residence-time prediction tools can use CSV0C018875 as a retrospectively validated hit with published experimental confirmation of G9a inhibition, cellular activity, and toxicity differentiation [2], providing a rare example where computational predictions are supported by multi-assay experimental validation.

Application

Selection Property

Validation Focus

Extended G9a target engagement studies

Reported lower-cytotoxicity profile vs BIX-01294

Cell viability in primary/non-transformed cell models over prolonged incubation

Quinoline-based G9a inhibitor SAR campaigns

Quinoline core scaffold with measurable baseline potency

Structure-guided optimization of binding-site subpockets identified by MD simulations

Cross-chemotype G9a inhibition profiling

Scaffold diversity (quinoline vs quinazoline)

Phenotypic consistency across G9a inhibitor chemotypes to distinguish target-specific from scaffold-specific effects

Computational method validation studies

Retrospectively validated virtual screening hit

Experimental confirmation across enzymatic, cellular, and toxicity assays for benchmarking docking/MD tools

• [1] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. (Lower cytotoxicity vs. BIX-01294). View Source
• [2] Charles MRC, Mahesh A, Lin SY, Hsieh HP, Dhayalan A, Coumar MS. Identification of novel quinoline inhibitor for EHMT2/G9a through virtual screening. Biochimie. 2020 Jan;168:220-230. doi: 10.1016/j.biochi.2019.11.006. PMID: 31756401. View Source
• [3] Vedadi M, Barsyte-Lovejoy D, Liu F, et al. A chemical probe selectively inhibits G9a and GLP methyltransferase activity in cells. Nat Chem Biol. 2011;7(8):566-574. doi: 10.1038/nchembio.599. View Source